2-Ethyl-5-methylpiperidine

• Molecular Formula: C8H17N
• Molecular Weight: 127.23 g/mol
• IUPAC Name: 2-ethyl-5-methylpiperidine
• InChI: InChI=1S/C8H17N/c1-3-8-5-4-7(2)6-9-8/h7-9H,3-6H2,1-2H3
• InChI Key: GNXGHNXLUPRSCR-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CN1)C

Description

2-Ethyl-5-methylpiperidine is a chemical compound with the molecular formula C8H17N and a molecular weight of 127.23 g/mol . Its CAS registry number is 71185-82-5 . This compound is also known by other identifiers, including Copellidine (CAS 104-89-2) . The structure of this piperidine derivative can be represented by the SMILES notation CCC1CCC(C)CN1 . This product is designated for Research Use Only and is not intended for diagnostic or therapeutic purposes or personal use. Note: Specific data on physical properties (such as boiling point, melting point, and density), applications, mechanism of action, and handling precautions were not available in the search results and require consultation of specialized chemical databases or experimental literature.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Ethyl-5-methylpiperidine typically involves the cyclization of appropriate precursors. One common method is the reaction of 2-methyl-5-ethylpyridine with hydrogen in the presence of a catalyst such as palladium on carbon. The reaction is carried out under high pressure and temperature to facilitate the hydrogenation process .

Industrial Production Methods: Industrial production of 2-Ethyl-5-methylpiperidine often employs similar hydrogenation techniques but on a larger scale. The use of continuous flow reactors and optimized reaction conditions ensures high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions: 2-Ethyl-5-methylpiperidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding N-oxides using oxidizing agents like hydrogen peroxide.

Reduction: It can be reduced to form secondary amines using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the nitrogen atom, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, acetic acid, and elevated temperatures.

Reduction: Lithium aluminum hydride, ether solvents, and low temperatures.

Substitution: Alkyl halides, polar aprotic solvents, and mild heating.

Major Products:

Oxidation: N-oxides.

Reduction: Secondary amines.

Substitution: N-alkylated derivatives.

Scientific Research Applications

2-Ethyl-5-methylpiperidine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and antiviral properties.

Medicine: Some derivatives of this compound are investigated for their potential use as pharmaceutical agents.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-Ethyl-5-methylpiperidine and its derivatives often involves interaction with specific molecular targets, such as enzymes or receptors. For instance, in biological systems, it may act by inhibiting or activating certain enzymes, leading to a cascade of biochemical reactions. The exact pathways and targets can vary depending on the specific derivative and its intended application .

Comparison with Similar Compounds

Table 1: Comparative Data for 2-Ethyl-5-methylpiperidine and Analogues

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Notes
2-Ethyl-5-methylpiperidine	104-89-2	C₈H₁₇N	127.23	Saturated amine	Pharmaceutical intermediates, catalysis
2-Methyl-5-ethylpyridine	104-90-5	C₈H₁₁N	121.18	Aromatic pyridine ring	Industrial synthesis; hazardous (UN2300)
5-(Hydroxymethyl)-5-phenylpiperidin-2-one	1909308-61-7	C₁₂H₁₅NO₂	205.25	Piperidinone, hydroxymethyl, phenyl	Pharmaceuticals, material science
Ethyl 2-(piperidin-4-yl)acetate	1261935-75-3	C₉H₁₇NO₂	187.24	Ester, piperidine	Organic synthesis, drug discovery
2-Ethoxy-5-(1-ethylpiperidin-2-yl)pyridine	1352500-25-4	C₁₄H₂₀N₂O	234.34	Pyridine, ethoxy, piperidine	Research chemical

Structural and Functional Differences

2-Methyl-5-ethylpyridine (CAS 104-90-5)

• Structure : Aromatic pyridine ring with ethyl and methyl substituents.
• Properties : Lower basicity (pKa ~6.5 for pyridine) compared to 2-ethyl-5-methylpiperidine (pKa ~11 for piperidine derivatives) due to the sp²-hybridized nitrogen in pyridine .
• Hazards : Classified under UN2300; requires stringent exposure controls (e.g., local exhaust ventilation, protective clothing) .

5-(Hydroxymethyl)-5-phenylpiperidin-2-one Structure: Piperidinone (saturated ring with a ketone) substituted with hydroxymethyl and phenyl groups. Used in drug design due to its rigid scaffold .

Ethyl 2-(piperidin-4-yl)acetate

• Structure : Combines a piperidine ring with an ester group.
• Reactivity : Susceptible to hydrolysis under acidic/basic conditions, enabling its use as a prodrug or synthetic intermediate .

2-Ethoxy-5-(1-ethylpiperidin-2-yl)pyridine Structure: Hybrid molecule with pyridine and piperidine moieties. Applications: Potential dual functionality as a base (piperidine) and aromatic stabilizer (pyridine) in coordination chemistry .

Physicochemical Properties

• Boiling Points : Piperidine derivatives generally have higher boiling points than pyridine analogues due to hydrogen bonding in amines. For example, piperidine boils at 106°C, while pyridine boils at 115°C. Substituents like ethyl groups increase hydrophobicity.
• Solubility : 2-Ethyl-5-methylpiperidine is sparingly soluble in water but miscible with organic solvents. In contrast, 5-(Hydroxymethyl)-5-phenylpiperidin-2-one exhibits higher aqueous solubility due to its polar hydroxymethyl group .

Research and Industrial Relevance

• Pharmaceuticals: Piperidine derivatives are pivotal in drug discovery (e.g., antipsychotics, antivirals). The hydroxymethyl-phenylpiperidinone derivative is noted for its versatility in medicinal chemistry .
• Catalysis : 2-Ethyl-5-methylpiperidine’s basicity makes it useful in organic reactions like alkylations.
• Industrial Synthesis : Pyridine derivatives are employed in agrochemicals but require careful hazard management .

Biological Activity

2-Ethyl-5-methylpiperidine (C8H17N) is a nitrogen-containing heterocyclic compound that has attracted interest in pharmacological research due to its potential biological activities. This article explores the compound's biological activity, synthesizing findings from various studies to present a comprehensive overview.

2-Ethyl-5-methylpiperidine is a derivative of piperidine, characterized by an ethyl group at the 2-position and a methyl group at the 5-position. The synthesis of this compound typically involves alkylation reactions of piperidine with appropriate alkyl halides, allowing for the introduction of the ethyl and methyl groups.

Pharmacological Effects

Research indicates that piperidine derivatives, including 2-Ethyl-5-methylpiperidine, exhibit a broad spectrum of pharmacological activities. These activities include:

• Neuroprotective Effects : Studies suggest that piperidine derivatives can affect neurotransmitter uptake and may have implications for treating central nervous system disorders. The ability to inhibit neurotransmitter uptake has been linked to potential treatments for conditions such as Parkinson's disease and depression .
• Antimicrobial Activity : The compound has shown promise in exhibiting antimicrobial properties. Similar piperidine derivatives have been associated with inhibiting various pathogens, which could lead to applications in treating infections .
• Anticancer Potential : Some studies have indicated that piperidine derivatives can induce apoptosis in cancer cells, possibly through mechanisms involving caspase activation. This suggests a role for 2-Ethyl-5-methylpiperidine in cancer therapy .

The biological activity of 2-Ethyl-5-methylpiperidine is believed to be mediated through several mechanisms:

• Enzyme Inhibition : The compound may inhibit various enzymes, including kinases and proteases, which are crucial in many biological pathways. This inhibition can affect processes like inflammation and carcinogenesis .
• Ion Channel Modulation : Piperidine derivatives are known to interact with voltage-gated ion channels, which play significant roles in neuronal excitability and muscle contraction. This interaction could contribute to their neuroprotective effects .

Case Study 1: Neuroprotective Effects

A study evaluated the neuroprotective effects of several piperidine derivatives, including 2-Ethyl-5-methylpiperidine, on neuronal cell lines exposed to oxidative stress. The results indicated that these compounds could significantly reduce cell death and improve cell viability, suggesting potential therapeutic applications in neurodegenerative diseases .

Case Study 2: Antimicrobial Activity

In vitro studies assessed the antimicrobial efficacy of 2-Ethyl-5-methylpiperidine against various bacterial strains. The compound demonstrated significant antibacterial activity, particularly against Gram-positive bacteria, indicating its potential as an antimicrobial agent .

Data Tables

Biological Activity	Mechanism	References
Neuroprotection	Neurotransmitter inhibition
Antimicrobial	Bacterial inhibition
Anticancer	Apoptosis induction